![molecular formula C20H20FN3O2 B2402115 3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 1396637-82-3](/img/structure/B2402115.png)
3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide
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Description
3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H20FN3O2 and its molecular weight is 353.397. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide, a compound with potential biological and medicinal applications, has been explored in various scientific studies focusing on its synthesis, characterization, and biological activities. For instance, studies on the synthesis of novel pyrazole and pyrazolo[1,5-a]pyrimidine derivatives have demonstrated their potential in medicinal chemistry due to their significant cytotoxic activities against various cancer cell lines. These compounds, including related pyrazole derivatives, have been synthesized through various chemical reactions and evaluated for their biological activities, showing promising results as anticancer agents (Hassan, Hafez, & Osman, 2014), (Hassan, Hafez, Osman, & Ali, 2015).
Structural Characterization and Molecular Docking Studies
The structural characterization of these compounds has been a crucial aspect of their development, with studies revealing their complex molecular structures and interactions. Molecular docking studies have provided insights into the interaction between these compounds and specific enzymes, suggesting potential mechanisms of action as COX-2 inhibitors or anti-inflammatory drugs. Such studies are foundational for understanding the pharmacological potential of these compounds and guiding further drug development processes (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Antifungal and Antimicrobial Applications
In addition to anticancer properties, some derivatives of the compound have shown significant antifungal and antimicrobial activities. These findings highlight the versatility of pyrazole derivatives in addressing various types of pathogens, presenting a broad spectrum of potential applications in antimicrobial therapy. The synthesis and evaluation of these compounds against phytopathogenic fungi and other microbes underscore their potential as lead compounds in the development of new antifungal and antimicrobial agents (Du et al., 2015).
Properties
IUPAC Name |
5-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O2/c1-20(26,15-6-4-3-5-7-15)13-22-19(25)18-12-17(23-24(18)2)14-8-10-16(21)11-9-14/h3-12,26H,13H2,1-2H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRPWJGVAMRDMTP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC(=NN1C)C2=CC=C(C=C2)F)(C3=CC=CC=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.